Cas no 61229-05-8 (7-Decenoic acid,9-methyl-, (E)- (9CI))
61229-05-8 structure
Product Name:7-Decenoic acid,9-methyl-, (E)- (9CI)
CAS No:61229-05-8
MF:C11H20O2
MW:184.275303840637
CID:525121
PubChem ID:6442574
Update Time:2025-04-19
7-Decenoic acid,9-methyl-, (E)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 7-Decenoic acid,9-methyl-, (E)- (9CI)
- (E)-9-methyldec-7-enoic acid
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- Inchi: 1S/C11H20O2/c1-10(2)8-6-4-3-5-7-9-11(12)13/h6,8,10H,3-5,7,9H2,1-2H3,(H,12,13)/b8-6+
- InChI Key: MAXWNMPBFJYJBB-SOFGYWHQSA-N
- SMILES: OC(CCCCC/C=C/C(C)C)=O
Computed Properties
- Exact Mass: 184.1464
- Monoisotopic Mass: 184.14633
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 3.3
Experimental Properties
- Density: 0.927
- Boiling Point: 290.7°Cat760mmHg
- Flash Point: 187.9°C
- Refractive Index: 1.461
- PSA: 37.3
7-Decenoic acid,9-methyl-, (E)- (9CI) Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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